![molecular formula C98H78 B14290531 Benzene;nonacyclo[30.8.0.02,11.04,9.012,21.014,19.022,31.024,29.034,39]tetraconta-1(32),2,4,6,8,10,12(21),13,19,22,24,26,28,30,34,36,38-heptadecaene CAS No. 116204-84-3](/img/structure/B14290531.png)
Benzene;nonacyclo[30.8.0.02,11.04,9.012,21.014,19.022,31.024,29.034,39]tetraconta-1(32),2,4,6,8,10,12(21),13,19,22,24,26,28,30,34,36,38-heptadecaene
Description
Benzene;nonacyclo[30.8.0.02,11.04,9.012,21.014,19.022,31.024,29.034,39]tetraconta-1(32),2,4,6,8,10,12(21),13,19,22,24,26,28,30,34,36,38-heptadecaene is a highly complex organic compound. Its structure is characterized by multiple fused rings and a high degree of unsaturation, making it a subject of interest in various fields of chemistry and materials science.
Properties
CAS No. |
116204-84-3 |
|---|---|
Molecular Formula |
C98H78 |
Molecular Weight |
1255.7 g/mol |
IUPAC Name |
benzene;nonacyclo[30.8.0.02,11.04,9.012,21.014,19.022,31.024,29.034,39]tetraconta-1(32),2,4,6,8,10,12(21),13,19,22,24,26,28,30,34,36,38-heptadecaene |
InChI |
InChI=1S/2C40H30.3C6H6/c2*1-2-10-26-18-34-33(17-25(26)9-1)35-19-27-11-3-4-13-29(27)21-37(35)39-23-31-15-7-8-16-32(31)24-40(39)38-22-30-14-6-5-12-28(30)20-36(34)38;3*1-2-4-6-5-3-1/h2*1-6,9-14,19-24H,7-8,15-18H2;3*1-6H |
InChI Key |
SUIIASHNMNERDK-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2=CC3=C(C=C2C1)C4=CC5=CC=CC=C5C=C4C6=C(CC7=CC=CC=C7C6)C8=CC9=CC=CC=C9C=C83.C1CCC2=CC3=C(C=C2C1)C4=CC5=CC=CC=C5C=C4C6=C(CC7=CC=CC=C7C6)C8=CC9=CC=CC=C9C=C83.C1=CC=CC=C1.C1=CC=CC=C1.C1=CC=CC=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of such a complex compound typically involves multiple steps, including cyclization reactions, ring-closing metathesis, and various coupling reactions. Each step requires precise control of reaction conditions, such as temperature, pressure, and the use of specific catalysts.
Industrial Production Methods
Industrial production of this compound, if feasible, would likely involve advanced techniques such as flow chemistry and automated synthesis to ensure high yield and purity. The scalability of the synthesis would depend on the availability of starting materials and the efficiency of the reaction steps.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various types of chemical reactions, including:
Oxidation: Introduction of oxygen atoms into the molecule.
Reduction: Addition of hydrogen atoms or removal of oxygen atoms.
Substitution: Replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. Reaction conditions such as solvent choice, temperature, and reaction time are crucial for achieving the desired products.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.
Scientific Research Applications
Chemistry
In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a model compound for studying reaction mechanisms.
Biology
In biology, its unique structure might make it useful for studying interactions with biological macromolecules or as a potential drug candidate.
Medicine
In medicine, derivatives of this compound could be explored for their therapeutic potential, particularly if they exhibit unique biological activities.
Industry
In industry, this compound could find applications in the development of new materials, such as polymers or nanomaterials, due to its complex structure and potential for functionalization.
Mechanism of Action
The mechanism by which this compound exerts its effects would depend on its specific interactions with molecular targets. These could include binding to enzymes, receptors, or other proteins, thereby modulating their activity. The pathways involved would be elucidated through detailed biochemical and biophysical studies.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other polycyclic aromatic hydrocarbons or complex organic molecules with multiple fused rings.
Uniqueness
The uniqueness of Benzene;nonacyclo[30.8.0.02,11.04,9.012,21.014,19.022,31.024,29.034,39]tetraconta-1(32),2,4,6,8,10,12(21),13,19,22,24,26,28,30,34,36,38-heptadecaene lies in its highly intricate structure, which could confer unique chemical and physical properties, making it a valuable compound for research and industrial applications.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
